molecular formula C11H15F B8486915 2-tert-Butyl-4-methylphenyl fluoride

2-tert-Butyl-4-methylphenyl fluoride

Cat. No. B8486915
M. Wt: 166.23 g/mol
InChI Key: BEDOFFVZLFLNPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-tert-Butyl-4-methylphenyl fluoride is a useful research compound. Its molecular formula is C11H15F and its molecular weight is 166.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-tert-Butyl-4-methylphenyl fluoride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-tert-Butyl-4-methylphenyl fluoride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-tert-Butyl-4-methylphenyl fluoride

Molecular Formula

C11H15F

Molecular Weight

166.23 g/mol

IUPAC Name

2-tert-butyl-1-fluoro-4-methylbenzene

InChI

InChI=1S/C11H15F/c1-8-5-6-10(12)9(7-8)11(2,3)4/h5-7H,1-4H3

InChI Key

BEDOFFVZLFLNPY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)F)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of aluminum chloride (8.1 g, 60.7 mmol) in carbon disulfide (60 ml), 4-fluorotoluene (6.0 g, 54.5 mmol) was added and then under cooling with ice, tert-butyl chloride (6.0 ml, 54.5 mmol) was added, followed by stirring for 10 min. The reaction mixture was poured into ice water and extracted with methylene chloride. The organic layer was washed with saturated brine, dried over sodium sulfate and evaporated under reduced pressure to remove the solvent. The thus obtained residue was subjected to silica gel column chromatography (developing solvent: n-hexane) to give the titled compound (5.92 g, 63%).
Quantity
8.1 g
Type
reactant
Reaction Step One
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
63%

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